Cas no 62521-99-7 (Pyridine, 5-ethenyl-2-methyl-, 4-methylbenzenesulfonate)

• Product Name: Pyridine, 5-ethenyl-2-methyl-, 4-methylbenzenesulfonate
• CAS No: 62521-99-7
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 441759
• PubChem ID: 71385600
• Update Time: 2025-04-19

Pyridine, 5-ethenyl-2-methyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-ethenyl-2-methyl-, 4-methylbenzenesulfonate
• 5-ethenyl-2-methylpyridine,4-methylbenzenesulfonic acid
• 4-Methylbenzene-1-sulfonic acid--5-ethenyl-2-methylpyridine (1/1)
• 62521-99-7
• SCHEMBL11275352
• DTXSID10807825

• Inchi： 1S/C8H9N.C7H8O3S/c1-3-8-5-4-7(2)9-6-8;1-6-2-4-7(5-3-6)11(8,9)10/h3-6H,1H2,2H3;2-5H,1H3,(H,8,9,10)
• InChI Key： JDAGWCWDIXWNJD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.N1C=C(C=C)C=CC=1C

Computed Properties

• Exact Mass: 291.09301
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 67.26